Cas no 2138517-99-2 (1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol)
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol
- 2138517-99-2
- EN300-1107518
-
- Inchi: 1S/C9H17N3O/c1-9(2,3)7(13)4-12-5-8(10)11-6-12/h5-7,13H,4,10H2,1-3H3
- InChI Key: RGLJOJLBQNRHNN-UHFFFAOYSA-N
- SMILES: OC(CN1C=NC(=C1)N)C(C)(C)C
Computed Properties
- Exact Mass: 183.137162174g/mol
- Monoisotopic Mass: 183.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 64.1Ų
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107518-0.05g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1107518-0.1g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1107518-0.25g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1107518-0.5g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1107518-1.0g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 1g |
$1315.0 | 2023-06-10 | ||
| Enamine | EN300-1107518-2.5g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1107518-5.0g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 5g |
$3812.0 | 2023-06-10 | ||
| Enamine | EN300-1107518-10.0g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 10g |
$5652.0 | 2023-06-10 | ||
| Enamine | EN300-1107518-1g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1107518-5g |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol |
2138517-99-2 | 95% | 5g |
$2650.0 | 2023-10-27 |
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol: A Comprehensive Overview of Its Properties and Applications
1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol (CAS No. 2138517-99-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazole and tertiary alcohol functional groups, exhibits promising properties for various applications. In this article, we delve into its chemical structure, synthesis, potential uses, and the latest market trends.
The molecular structure of 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol features an imidazole ring substituted with an amino group at the 4-position, linked to a 3,3-dimethylbutan-2-ol moiety. This combination of functional groups makes it a versatile intermediate in the synthesis of more complex molecules. Researchers have explored its utility in developing novel pharmaceutical agents, particularly in the realm of enzyme inhibitors and receptor modulators.
One of the key reasons for the growing interest in 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol is its potential role in addressing contemporary health challenges. For instance, its structural similarity to certain biologically active molecules has led to investigations into its efficacy against inflammatory diseases and metabolic disorders. These studies align with current trends in drug discovery, where there is a strong focus on targeted therapies and personalized medicine.
From a synthetic perspective, the preparation of 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol involves multi-step organic reactions, often starting from commercially available imidazole derivatives. The process typically includes alkylation, amination, and hydroxylation steps, each requiring precise control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also influenced its synthesis, with researchers exploring more sustainable methods to reduce environmental impact.
In the pharmaceutical industry, 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol is valued for its potential as a building block in drug development. Its ability to interact with various biological targets makes it a candidate for creating new therapeutic agents. For example, recent studies have investigated its derivatives as potential anticancer compounds, leveraging its capacity to modulate cellular pathways involved in tumor growth.
The market for 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol is expanding, driven by increasing demand for innovative drug candidates. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound to support their R&D efforts. Additionally, the rise of AI-driven drug discovery has further accelerated its adoption, as computational models identify its potential applications more efficiently.
For researchers and industry professionals, understanding the physicochemical properties of 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol is crucial. Its solubility, stability, and reactivity under various conditions must be carefully considered when designing experiments or formulations. Recent publications have highlighted its compatibility with common solvents and its behavior under different pH levels, providing valuable insights for practical applications.
Looking ahead, the future of 1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol appears promising. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in the next generation of pharmaceutical innovations. Whether as a standalone agent or a precursor to more complex molecules, its versatility ensures it will remain a subject of intense study and application.
2138517-99-2 (1-(4-amino-1H-imidazol-1-yl)-3,3-dimethylbutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)